6-(Ethylcarbamoyl)pyridine-2-carboxylic acid

• IUPAC Name: 6-(ethylcarbamoyl)pyridine-2-carboxylic acid
• InChI: InChI=1S/C9H10N2O3/c1-2-10-8(12)6-4-3-5-7(11-6)9(13)14/h3-5H,2H2,1H3,(H,10,12)(H,13,14)
• InChI Key: VMVVJVWAMUMXQQ-UHFFFAOYSA-N
• Canonical SMILES: CCNC(=O)C1=NC(=CC=C1)C(=O)O
• Molecular Formula: C9H10N2O3
• Molecular Weight: 194.19 g/mol

Description

6-(Ethylcarbamoyl)pyridine-2-carboxylic acid, also known as 6-ECPC, is an important organic acid used in a variety of scientific research applications. It is a key intermediate for the synthesis of a wide range of compounds, including drugs, dyes, and agrochemicals. It is also the starting material for the synthesis of several important pharmaceuticals. 6-ECPC has been used in numerous scientific studies to investigate its mechanism of action, biochemical and physiological effects, and the advantages and limitations of its use in laboratory experiments.

Scientific Research Applications

Synthesis of Highly Functionalized Tetrahydropyridines

6-(Ethylcarbamoyl)pyridine-2-carboxylic acid is utilized in the synthesis of tetrahydropyridines. In a study, ethyl 2-methyl-2,3-butadienoate underwent a [4 + 2] annulation with N-tosylimines in the presence of an organic phosphine catalyst. This process resulted in the formation of ethyl 6-substituted-1-(4-tosyl)-1,2,5,6-tetrahydro-pyridine-3-carboxylates with complete regioselectivity and excellent yields (Xue-Feng Zhu, J. Lan, & O. Kwon, 2003).

Hydrogenation in Synthesis of Piperidine Derivatives

Another study explored the hydrogenation of 6-(hydroxymethyl)pyridine-2-carboxylates to synthesize 6-(hydroxymethyl)-2-piperidinecarboxylic acid and its ethyl ester. The study focused on minimizing hydrogenolysis during the hydrogenation process to afford pure products (J. Bolós, S. Gubert, Anglada Lluis, et al., 1994).

Microwave-Promoted Syntheses of Pyridine Carboxamides

In a microwave-promoted synthesis, a novel 6-acetylpyridine-2-carboxylic acid was obtained and used to create a range of new compounds, including pyridine carboxamides and tert-carboximides. This study highlights the diverse chemical reactions and potential applications of compounds derived from this compound (B. Su, Jian-she Zhao, Qun‐Zheng Zhang, et al., 2009).

Novel Syntheses of Pyrazolo[3,4-b]pyridine Products

A study demonstrated an efficient synthesis of novel ethyl-1,3,4-triphenyl-1H-pyrazolo[3,4-b]pyridine-6-carboxylate products. This process, involving condensation with pyrazole-5-amine derivatives, underlines the potential for creating new heterocyclic compounds (Aseyeh Ghaedi, G. Bardajee, A. Mirshokrayi, et al., 2015).

Synthesis of Unsymmetrical Diamide Ligands

This compound is also important in the synthesis of unsymmetrical diamide ligands. A study detailed the synthesis of various compounds, including methyl 2-[N-(2′-pyridylmethyl)carbamyl]pyridine-6-carboxylate, which have potential applications in forming complex metal-ligand structures (M. Napitupulu, G. Lawrance, G. Clarkson, et al., 2006).